Cas no 2375650-99-8 (1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-
• CAS No: 2375650-99-8
• MF: C₁₆H₂₉BO₄
• MW: 296.210065603256
• CID: 5155297
• Update Time: 2026-03-03

1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-
• 2-(4,4-bis(methoxymethyl)cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H29BO4/c1-14(2)15(3,4)21-17(20-14)13-7-9-16(10-8-13,11-18-5)12-19-6/h7H,8-12H2,1-6H3
• InChI Key： RLQSJAXQNRVCNN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1CCC(COC)(COC)CC=1

Additional information on 1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-

Comprehensive Overview of 1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl- (CAS No. 2375650-99-8)

In the realm of organic chemistry and pharmaceutical research, 1,3,2-Dioxaborolane derivatives have garnered significant attention due to their versatile applications in synthesis and drug development. Among these, the compound with the CAS No. 2375650-99-8, specifically 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, stands out for its unique structural properties and potential utility in modern chemical processes. This article delves into the molecular characteristics, applications, and relevance of this compound in contemporary research.

The 1,3,2-Dioxaborolane scaffold is a cyclic boronic ester, which is widely recognized for its stability and reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings. The tetramethyl substitution on the dioxaborolane ring enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis. The 4,4-bis(methoxymethyl)-1-cyclohexen-1-yl moiety introduces additional functional groups that can be leveraged for further derivatization, expanding its applicability in medicinal chemistry and materials science.

Recent trends in chemical research highlight a growing interest in boron-containing compounds, driven by their role in drug discovery and agrochemical development. The CAS No. 2375650-99-8 compound aligns with this trend, as its boronate ester functionality is pivotal in the design of protease inhibitors and other bioactive molecules. Researchers are increasingly exploring its potential in targeted therapies, particularly in oncology and infectious diseases, where boron-based drugs have shown promise.

From an industrial perspective, the demand for high-purity boronic esters has surged, fueled by advancements in catalytic systems and green chemistry initiatives. The 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is no exception, as its synthesis and purification protocols are continually refined to meet the stringent requirements of pharmaceutical manufacturers. Its compatibility with aqueous and aerobic conditions further enhances its appeal for large-scale applications.

Environmental and safety considerations are also paramount in the adoption of boron-based reagents. Unlike traditional heavy metal catalysts, compounds like CAS No. 2375650-99-8 offer a more sustainable alternative, minimizing toxic byproducts and waste. This aligns with the global push toward greener synthetic methodologies, a topic frequently searched by chemists and environmental scientists alike.

In summary, 1,3,2-Dioxaborolane, 2-[4,4-bis(methoxymethyl)-1-cyclohexen-1-yl]-4,4,5,5-tetramethyl- represents a cutting-edge example of how boronic esters are revolutionizing synthetic chemistry. Its structural features, combined with its broad applicability, make it a subject of ongoing research and industrial interest. As the scientific community continues to uncover new uses for this compound, its role in advancing drug discovery and sustainable chemistry is expected to grow exponentially.